Cas no 1338665-48-7 (1-Benzyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 1-Benzyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 1338665-48-7
• MF: C₁₇H₁₂FNO₃
• MW: 297.280488014221
• CID: 5310276
• PubChem ID: 56771899
• Update Time: 2023-08-25

1-Benzyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1,4-dihydro-4-oxo-1-(phenylmethyl)-3-quinolinecarboxylic acid
• F6782-3898
• 1338665-48-7
• CHEMBL3309769
• 1-benzyl-6-fluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
• 1-benzyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 1-Benzyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• Inchi： 1S/C17H12FNO3/c18-12-6-7-15-13(8-12)16(20)14(17(21)22)10-19(15)9-11-4-2-1-3-5-11/h1-8,10H,9H2,(H,21,22)
• InChI Key： KTTRQAGYEPRIHE-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C(=O)O)=CN2CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 297.08012141g/mol
• Monoisotopic Mass: 297.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 237-239 °C
• Boiling Point: 479.6±45.0 °C(Predicted)
• pka: 0.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines